![molecular formula C12H20N2O3 B1289187 Tert-butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate CAS No. 614730-96-0](/img/structure/B1289187.png)
Tert-butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate (TB-4-C-HMPPC) is an organic compound belonging to the piperidine family. It is a white crystalline solid with a melting point of 91-92°C and is soluble in water and methanol. TB-4-C-HMPPC has been used in pharmaceutical and biotechnological research due to its potential biological applications. It has been used in a variety of scientific research ranging from organic synthesis to medicinal chemistry to biochemistry.
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Biologically Active Compounds : Tert-butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate serves as an important intermediate in the synthesis of biologically active compounds, such as crizotinib, a notable anticancer drug. The synthesis process typically involves multiple steps, starting from tert-butyl-4-hydroxypiperdine-1-carboxylate and achieving a total yield of 49.9% (Kong et al., 2016).
X-Ray Crystallography Studies : In a study focusing on structural analysis, X-ray studies revealed the orientation and configuration of this compound derivatives. This analysis is crucial for understanding the molecular packing and hydrogen bonding in the crystal structure, which impacts the compound's properties and applications (Didierjean et al., 2004).
Synthesis of Medicinal Compounds
Anticancer Drug Intermediates : this compound is a key intermediate in synthesizing small molecule anticancer drugs. The compound's synthesis involves nucleophilic substitution, oxidation, halogenation, and elimination reactions, with a high overall yield of 71.4%. This underlines its significance in developing new anticancer therapeutics (Zhang et al., 2018).
Synthesis of Polyhydroxylated Piperidines : The compound is used in synthesizing various polyhydroxylated piperidines, which are precursors for several medicinal compounds including 1-deoxy-L-mannojirimycin and L-fagomycin. This highlights its role in the creation of diverse medicinal agents (Ramalingam et al., 2012).
Other Applications
Material for Biological Studies : this compound has been used in the preparation of collections of structurally diverse small molecules, aiding in the exploration of biology and medicine. This application demonstrates its versatility in synthetic chemistry for biological studies (Passarella et al., 2005).
Biotransformation Studies : The compound has been involved in biotransformation studies using Cunninghamella fungi, serving as a model to understand the metabolism of xenobiotics. This kind of research is essential for advancing our understanding of drug metabolism and developing new drug candidates (Pękala et al., 2012).
Safety and Hazards
properties
IUPAC Name |
tert-butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O3/c1-11(2,3)17-10(16)14-6-4-12(8-13,9-15)5-7-14/h15H,4-7,9H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLZNRLWYSXQYLO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)(CO)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50623849 | |
Record name | tert-Butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50623849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
614730-96-0 | |
Record name | tert-Butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50623849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Boc-4-cyano-4-(hydroxymethyl)piperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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